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Compound of Interest

Compound Name: 3-Hydroxy Midostaurin

Cat. No.: B8103319

Get Quote

Disambiguation & Core Identity
CRITICAL NOTE: There is frequent confusion in the literature regarding "CGP" numbered

compounds.

CGP 52421 is 3-Hydroxy Midostaurin (also known as 7-hydroxystaurosporine), a major

active metabolite of the kinase inhibitor Midostaurin (PKC412).

If you are looking for a GABA-B Antagonist: You likely require CGP 52432 or CGP 55845.

CGP 52421 has no reported activity as a GABA antagonist.

This guide focuses on the handling of CGP 52421 (3-Hydroxy Midostaurin), a staurosporine

derivative used in kinase inhibition and DMPK (Drug Metabolism and Pharmacokinetics)

studies.

Physicochemical Profile
CGP 52421 is a staurosporine derivative.[1] Like its parent compound Midostaurin, it is a

complex alkaloid that is sensitive to environmental factors.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8103319#bc-rfq
https://www.benchchem.com/product/b8103319/docs?utm_src=pdf-body#application-note-handling-and-storage-stability-of-cgp-52421-3-hydroxy-midostaurin
https://www.benchchem.com/product/b8103319/docs?utm_src=pdf-body#application-note-handling-and-storage-stability-of-cgp-52421-3-hydroxy-midostaurin
https://pmc.ncbi.nlm.nih.gov/articles/PMC4949516/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name
3-Hydroxy Midostaurin (N-benzoyl-7-

hydroxystaurosporine)

CAS Number 179237-49-1

Molecular Formula C₃₅H₃₀N₄O₅

Molecular Weight 586.64 g/mol

Physical State Off-white to pale yellow solid

Solubility (Water) Insoluble (< 0.1 mg/mL)

Solubility (DMSO) Soluble (> 10 mg/mL)

Light Sensitivity High (Photosensitive)

Hygroscopicity Moderate

Storage Protocols
The stability of CGP 52421 is compromised by moisture, light, and heat. The staurosporine

core is prone to oxidation and epimerization under improper conditions.

A. Long-Term Storage (Powder)
Temperature: Store at -20°C (Standard) or -80°C (Optimal for >1 year).

Environment: Store in a desiccator or with silica gel packs to prevent hydrolysis.

Light Protection: Must be stored in amber glass vials or wrapped in aluminum foil.

Staurosporine derivatives can degrade or undergo photo-induced structural changes (e.g.,

ring closure) upon exposure to UV/visible light.

B. Solution Storage (Stock)
Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent. Avoid protic solvents

(methanol/ethanol) for long-term storage if possible, as they can promote solvolysis over

extended periods.
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Temperature: Store stock solutions (e.g., 10 mM) at -80°C.

Freeze-Thaw: Minimize cycles. Aliquot stocks immediately after preparation.

Rule of Thumb: Discard aliquots after 3 freeze-thaw cycles.

Handling & Solubilization Protocol
Step-by-Step Solubilization

Equilibration: Allow the vial to warm to room temperature (RT) inside the desiccator before

opening.

Reasoning: Opening a cold vial in humid air causes condensation, leading to moisture

uptake and potential hydrolysis.

Weighing: Weigh quickly in low-light conditions (close blinds or use amber filtered light).

Dissolution:

Add anhydrous DMSO to achieve a stock concentration of 10 mM.

Vortex gently for 30–60 seconds.

Note: If particulate matter remains, sonicate for 5 minutes in a water bath (keep

temperature < 30°C).

Aliquoting:

Divide into single-use aliquots (e.g., 20–50 µL) in amber microcentrifuge tubes.

Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Experimental Workflow Diagram

Powder Receipt Equilibrate to RT
(In Desiccator) Weigh (Low Light) Dissolve in DMSO

(10 mM Stock)
Visual Check

(Clear Solution?)No (Sonicate)
Aliquot into

Amber Tubes
Yes

Store at -80°C
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Click to download full resolution via product page

Figure 1: Optimal workflow for handling CGP 52421 from powder receipt to frozen stock

storage.

Stability Factors & Degradation Mechanisms
Understanding why the compound degrades allows for better troubleshooting.

Epimerization: CGP 52421 exists as a mixture of epimers at the 7-hydroxy position. In

solution, particularly at non-neutral pH or elevated temperature, the ratio of these epimers

can shift, potentially altering biological potency (IC50 values).

Photo-oxidation: The bis-indole structure of staurosporines is a chromophore. UV exposure

can generate reactive oxygen species (ROS), leading to oxidation of the macrocycle.

Precipitation: Upon dilution into aqueous buffers (e.g., PBS or cell culture media), CGP

52421 may precipitate if the concentration exceeds ~10 µM.

Protocol Check: Always inspect the well plate under a microscope after adding the drug to

cells to ensure no crystals have formed.

Decision Logic for Solvents
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Anhydrous DMSO
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Figure 2: Solvent selection logic. DMSO is the only recommended solvent for stock storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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